1,1'-[6-(3,4-dimethoxyphenyl)-3-ethyl-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine-5,7-diyl]diethanone

• Molecular Formula: C18H20N4O4S
• Molecular Weight: 388.4 g/mol
• IUPAC Name: 1-[5-acetyl-6-(3,4-dimethoxyphenyl)-3-ethyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-7-yl]ethanone
• InChI: InChI=1S/C18H20N4O4S/c1-6-15-19-20-18-22(15)21(11(3)24)16(17(27-18)10(2)23)12-7-8-13(25-4)14(9-12)26-5/h7-9H,6H2,1-5H3
• InChI Key: AXMYLFJBGVJDNX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C2N1N(C(=C(S2)C(=O)C)C3=CC(=C(C=C3)OC)OC)C(=O)C

Description

1-[7-ACETYL-6-(3,4-DIMETHOXYPHENYL)-3-ETHYL-5H-[1,2,4]TRIAZOLO[3,4-B][1,3,4]THIADIAZIN-5-YL]ETHAN-1-ONE is a complex heterocyclic compound that belongs to the class of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine derivatives. These compounds are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties .

Preparation Methods

The synthesis of 1-[7-ACETYL-6-(3,4-DIMETHOXYPHENYL)-3-ETHYL-5H-[1,2,4]TRIAZOLO[3,4-B][1,3,4]THIADIAZIN-5-YL]ETHAN-1-ONE typically involves the reaction of hydrazonoyl halides with various hydrazine derivatives. One common method includes the treatment of N-(4-nitrophenyl)acetohydrazonoyl bromide with methyl hydrazinecarbodithioate in the presence of triethylamine in absolute ethanol . This reaction yields the desired triazolothiadiazine derivative, which is then purified and characterized using techniques such as nuclear magnetic resonance spectroscopy, infrared spectroscopy, and mass spectrometry .

Chemical Reactions Analysis

1-[7-ACETYL-6-(3,4-DIMETHOXYPHENYL)-3-ETHYL-5H-[1,2,4]TRIAZOLO[3,4-B][1,3,4]THIADIAZIN-5-YL]ETHAN-1-ONE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where nucleophiles such as amines or thiols replace specific functional groups on the molecule.

Scientific Research Applications

1-[7-ACETYL-6-(3,4-DIMETHOXYPHENYL)-3-ETHYL-5H-[1,2,4]TRIAZOLO[3,4-B][1,3,4]THIADIAZIN-5-YL]ETHAN-1-ONE has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound exhibits significant antimicrobial and antifungal activities, making it a potential candidate for the development of new antibiotics and antifungal agents.

Medicine: Due to its anticancer properties, it is being investigated for its potential use in cancer therapy.

Industry: The compound’s unique chemical structure makes it useful in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-[7-ACETYL-6-(3,4-DIMETHOXYPHENYL)-3-ETHYL-5H-[1,2,4]TRIAZOLO[3,4-B][1,3,4]THIADIAZIN-5-YL]ETHAN-1-ONE involves its interaction with specific molecular targets and pathways. The compound is known to inhibit the growth of microbial cells by interfering with their cell wall synthesis and protein production. In cancer cells, it induces apoptosis by activating specific signaling pathways that lead to programmed cell death .

Comparison with Similar Compounds

Similar compounds to 1-[7-ACETYL-6-(3,4-DIMETHOXYPHENYL)-3-ETHYL-5H-[1,2,4]TRIAZOLO[3,4-B][1,3,4]THIADIAZIN-5-YL]ETHAN-1-ONE include other 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine derivatives. These compounds share similar biological activities but differ in their specific functional groups and overall chemical structure. Some examples of similar compounds are:

• 1-[3,5-DIMETHYL-1-(4-NITROPHENYL)-1H-PYRAZOL-4-YL]ETHAN-1-ONE
• 2-[1-[5-METHYL-1-(4-NITROPHENYL)-1H-PYRAZOL-4-YL]ETHYLIDENE]HYDRAZINE DERIVATIVES

The uniqueness of 1-[7-ACETYL-6-(3,4-DIMETHOXYPHENYL)-3-ETHYL-5H-[1,2,4]TRIAZOLO[3,4-B][1,3,4]THIADIAZIN-5-YL]ETHAN-1-ONE lies in its specific combination of functional groups, which contribute to its distinct biological activities and chemical reactivity .